Cas no 338777-19-8 (6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine)

• Product Name: 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine
• CAS No: 338777-19-8
• MDL: MFCD01443835
• CID: 4647823
• Update Time: 2025-06-13

6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-PHENYL-2-[(3,4,4-TRIFLUORO-3-BUTENYL)SULFANYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 6-PHENYL-2-[(3,4,4-TRIFLUORO-3-BUTENYL)SULFANYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine, 6-phenyl-2-[(3,4,4-trifluoro-3-buten-1-yl)thio]-
• 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine

• MDL： MFCD01443835

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine

Comprehensive Analysis of 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine (CAS No. 338777-19-8)

The compound 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine (CAS No. 338777-19-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a triazolopyrimidine core and a trifluorobutenyl side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated compounds like 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic profiles. The presence of the sulfanyl group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

One of the most frequently asked questions about this compound revolves around its synthesis pathway and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and structural confirmation. Additionally, its solubility in organic solvents like DMSO and methanol is a critical parameter for researchers working on formulation development.

The triazolopyrimidine scaffold, a key component of this molecule, is known for its broad-spectrum biological activity. This has led to increased interest in its potential applications beyond traditional pharmaceuticals, such as in material science and catalysis. For instance, its electron-deficient nature makes it a candidate for designing organic electronic materials.

From an environmental perspective, the fluorine atoms in 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine raise questions about its ecological impact. Studies are ongoing to evaluate its biodegradability and potential accumulation in ecosystems. This is particularly relevant given the increasing regulatory focus on sustainable chemistry and green synthesis practices.

Another area of interest is the compound's stability under various conditions. Researchers often inquire about its shelf life, storage recommendations, and compatibility with other reagents. Proper handling and storage in anhydrous environments are essential to maintain its integrity over time.

In the context of drug discovery, the 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine scaffold has been explored for its potential in treating inflammatory diseases and metabolic disorders. Its ability to modulate specific signaling pathways makes it a valuable tool for target validation studies. However, further in vivo and clinical trials are necessary to fully understand its therapeutic potential.

The compound's CAS No. 338777-19-8 serves as a unique identifier in chemical databases, facilitating easy retrieval of its physicochemical properties and safety data. This is particularly useful for researchers conducting structure-activity relationship (SAR) studies or high-throughput screening campaigns.

As the scientific community continues to explore the applications of 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine, its role in advancing precision medicine and personalized therapeutics is becoming increasingly evident. The integration of computational tools like molecular docking and AI-driven drug design is expected to accelerate its development pipeline.

In summary, 6-Phenyl-2-(3,4,4-trifluoro-3-butenyl)sulfanyl1,2,4triazolo1,5-apyrimidin-7-ylamine (CAS No. 338777-19-8) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research make it a compound of significant interest in both academic and industrial settings.